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Compound of Interest

Compound Name: Malformin A1

Cat. No.: B1361175

Introduction

Malformin Al is a cyclic pentapeptide produced by the fungus Aspergillus niger. It is
recognized for its potent cytotoxic activities across a range of human cancer cell lines. The
primary mechanism underlying its cytotoxicity involves the induction of significant oxidative
stress, originating from mitochondrial damage. Malformin A1 triggers a rapid accumulation of
intracellular Reactive Oxygen Species (ROS), leading to a decrease in mitochondrial
membrane potential, and subsequent activation of multiple cell death pathways, including
apoptosis, necrosis, and autophagy. These characteristics make Malformin Al a valuable
chemical tool for researchers studying the mechanisms of oxidative stress, associated
signaling pathways, and cell death.

Mechanism of Action

Malformin Al exerts its biological effects primarily by targeting mitochondria. This interaction
leads to mitochondrial dysfunction, characterized by a swift and substantial increase in ROS
production and a collapse of the mitochondrial transmembrane potential. The resulting state of
excessive oxidative stress inflicts damage on essential macromolecules (lipids, proteins, DNA)
and activates downstream signaling cascades. Notably, this can stimulate the AMPK/mTOR
pathway, leading to autophagy, and the p38 signaling pathway, which is involved in apoptosis.
The culmination of these events is programmed cell death.
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Mechanism of Malformin Al-Induced Oxidative Stress
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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